molecular formula C10H15BO6 B8569092 (2,5-Bis(methoxymethoxy)phenyl)boronic acid

(2,5-Bis(methoxymethoxy)phenyl)boronic acid

Cat. No. B8569092
M. Wt: 242.04 g/mol
InChI Key: WWMMDMHBEZNGQW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(2,5-Bis(methoxymethoxy)phenyl)boronic acid is a useful research compound. Its molecular formula is C10H15BO6 and its molecular weight is 242.04 g/mol. The purity is usually 95%.
BenchChem offers high-quality (2,5-Bis(methoxymethoxy)phenyl)boronic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (2,5-Bis(methoxymethoxy)phenyl)boronic acid including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C10H15BO6

Molecular Weight

242.04 g/mol

IUPAC Name

[2,5-bis(methoxymethoxy)phenyl]boronic acid

InChI

InChI=1S/C10H15BO6/c1-14-6-16-8-3-4-10(17-7-15-2)9(5-8)11(12)13/h3-5,12-13H,6-7H2,1-2H3

InChI Key

WWMMDMHBEZNGQW-UHFFFAOYSA-N

Canonical SMILES

B(C1=C(C=CC(=C1)OCOC)OCOC)(O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Cool a solution of 1,4-bis-methoxymethoxy-benzene 5 (12.0 g, 60.6 mmol) in dry THF (250 mL) to −78° C. Add s-BuLi (1.3 M in hexane, 51 mL, 66.6 mmol) dropwise. Stir the reaction for 15 minutes and then add triisopropyl borate (14.2 mL, 60.6 mmol) slowly. Stir the reaction at −78° C. for 1 hour and warm to room temperature. Quench the reaction with 10% HCl and stir for 10 minutes. Extract with EtOAc (2×). Dry combined organic extracts (Na2SO4), filter, and concentrate in vacuo. Purify by flash chromatography (250 g SiO2, 20-50% EtOAc/hexanes and then 50% EtOAc/hexanes) to give 2,5-Bis-methoxymethoxy phenylboronic acid 7 (9.73 g, 40.2 mmol, 66%) as a yellow solid. 1H NMR (δ, 400 MHz, CDCl3): 7.50 (d, J=2.0 Hz, 1H), 7.09-7.07 (m, 2H), 5.93 (s, 2H), 5.24 (s, 2H), 5.14 (s, 2H), 3.49 (s, 3H), 3.48 (s, 3H). LRMS calcd. for C10H14BO6: 241.0; found (electrospray, M−1) 241.0.
Quantity
12 g
Type
reactant
Reaction Step One
Name
Quantity
250 mL
Type
solvent
Reaction Step One
Quantity
51 mL
Type
reactant
Reaction Step Two
Quantity
14.2 mL
Type
reactant
Reaction Step Three

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.